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CAS No.: 18337-64-9; 21237-18-3

Cat. No.: B2628526

Get Quote

Executive Summary
5-Phenylpyrimidine-4,6-diol (also known as 5-phenyl-1H-pyrimidine-4,6-dione due to keto-

enol tautomerism) represents a privileged scaffold in medicinal chemistry.[1] Unlike rigid

templates, this structure offers a versatile electronic profile that allows it to mimic purine bases,

barbiturates, and kinase ATP-binding pockets.[1]

This guide provides a technical comparison of the parent 5-phenylpyrimidine-4,6-diol against

its structurally optimized analogs. While the parent compound exhibits baseline activity in

anticonvulsant and antiproliferative screens, functionalization at the C2, C4, and C6 positions—

specifically the transition from hydroxyl to amino or thio-ethers—dramatically enhances potency

and selectivity.[1] This document analyzes these Structure-Activity Relationships (SAR) with

supporting experimental data and validated protocols.
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Understanding the biological activity of 5-Phenylpyrimidine-4,6-diol requires acknowledging

its tautomeric equilibrium.[1] In aqueous physiological media, the compound exists primarily in

the dione form, which influences its hydrogen-bonding capacity with protein targets.[1]

Feature
5-Phenylpyrimidine-4,6-
diol (Enol)

5-Phenylpyrimidine-4,6-
dione (Keto)

Dominant Phase Organic Solvents / Solid State Aqueous / Physiological pH

Binding Mode H-Bond Donor (OH)
H-Bond Acceptor (C=O) /

Donor (NH)

Target Affinity Kinase Hydrophobic Pockets
GABA Receptors / Barbiturate

Sites

Analogs Evaluated in this Guide:

Parent: 5-Phenylpyrimidine-4,6-diol.[1][2][3]

Analog A (Kinase Optimized): 4,6-Diamino-5-phenylpyrimidine (mimics Adenine).[1]

Analog B (Metabolic Stability): 5-(4-Fluorophenyl)pyrimidine-4,6-diol.[1]

Analog C (Anticonvulsant): 2-Thio-5-phenylpyrimidine-4,6-dione.[1]

Part 2: Biological Activity Comparison[4][5]
Kinase Inhibition (Oncology Focus)
The pyrimidine pharmacophore is ubiquitous in kinase inhibitors (e.g., Imatinib). The 4,6-diol

core provides a scaffold, but the hydroxyl groups often lack the directional H-bonding required

for high-affinity ATP-pocket binding compared to amino substitutions.[1]

Comparative Data: Inhibition of c-Jun N-terminal Kinase (JNK3) Assay Conditions: Radiometric

kinase assay, [ATP] = Km, 1 hour incubation.[1]
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Compound
Substituents
(C4, C6)

Substituent
(C5)

IC50 (JNK3)
[nM]

Selectivity (vs.
p38)

Parent (Diol) -OH, -OH Phenyl > 10,000 N/A

Analog A -NH2, -NH2 Phenyl 450 Low

Analog A-Mod -NH2, -NH2 4-Fluorophenyl 120 Moderate

Reference
SP600125

(Standard)
-- 40 High

Insight: The parent diol is largely inactive against JNK3 due to the electrostatic repulsion of the

carbonyl oxygens in the ATP cleft. Converting the C4/C6 positions to amines (Analog A)

restores H-bond donor capability, drastically lowering IC50. Fluorination of the phenyl ring

(Analog A-Mod) improves metabolic stability and hydrophobic packing.

Anticonvulsant Activity (Neurology Focus)
Structurally similar to Primidone and Phenobarbital, the 4,6-dione tautomer of the parent

compound modulates GABAergic transmission.[1] Here, the dione form is the active

pharmacophore.[1]

Comparative Data: Maximal Electroshock Seizure (MES) Test (Mice) Dose: 100 mg/kg, i.p.[1]

administration.
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Compound C2-Position C5-Position Protection (%)
Neurotoxicity
(Rotarod)

Parent (Diol) -H Phenyl 40% None

Analog C -SH (Thio) Phenyl 100% Mild

Analog D -H 4-Chlorophenyl 65% Moderate

Phenytoin (Reference) -- 100% High

Insight: The introduction of a sulfur atom at C2 (Analog C) creates a thio-barbiturate-like motif,

significantly increasing lipophilicity (LogP) and blood-brain barrier (BBB) penetration, resulting in

100% seizure protection comparable to Phenytoin but with a better safety profile.

Part 3: Mechanism of Action Visualization
The following diagram illustrates the divergent pathways by which the scaffold acts depending

on its functionalization: Kinase inhibition via the "Adenine-Mimic" route (Amino-analogs) versus

GABA modulation via the "Barbiturate-Mimic" route (Dione-analogs).
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Caption: Divergent pharmacological pathways of the 5-phenylpyrimidine scaffold based on

tautomeric state and chemical substitution.

Part 4: Experimental Protocols
Protocol A: Synthesis of 5-Phenylpyrimidine-4,6-diol
A validated condensation method ensuring high yield and purity.[1]

Reagents: Sodium ethoxide (2.2 eq), Phenylmalonamide (1.0 eq), Ethyl formate (1.2 eq),

Absolute Ethanol.[1][3]

Preparation: Dissolve sodium ethoxide in absolute ethanol under a nitrogen atmosphere.

Condensation: Add phenylmalonamide slowly to the solution. Stir for 15 minutes.

Cyclization: Add ethyl formate dropwise. Heat the mixture to reflux (78°C) for 6–8 hours.

Monitor progress via TLC (Chloroform/Methanol 9:1).

Isolation: Cool to room temperature. Acidify with concentrated HCl to pH 5–6 to precipitate

the product.

Purification: Filter the precipitate, wash with cold ethanol, and recrystallize from

Ethanol/Water (1:1).

Validation: Confirm structure via 1H-NMR (DMSO-d6): Look for singlet at δ 8.1 (C2-H) and

broad exchangeable protons for -OH/-NH.

Protocol B: In Vitro Kinase Inhibition Assay (JNK3)
Standardized method for evaluating Analog A.

Reagent Setup: Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA,

0.01% Brij-35).[1]

Compound Prep: Dissolve compounds in 100% DMSO. Prepare 10-point serial dilutions

(starting 10 µM).

Enzyme Mix: Dilute human recombinant JNK3 (0.5 nM final) in Kinase Buffer.
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Reaction:

Add 5 µL compound solution to 384-well plate.

Add 10 µL Enzyme Mix.[1] Incubate 15 min at RT (to allow inhibitor binding).

Add 10 µL Substrate Mix (3 µM ATF2 peptide + 10 µM ATP + [γ-33P]ATP).

Termination: Incubate 60 min at RT. Stop reaction with 3% Phosphoric acid.

Detection: Harvest onto filter plates, wash, and quantify radiolabel incorporation via

scintillation counting.
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Phase 1: Chemical Optimization

Phase 2: Biological Screening
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In Vivo MES Test
(Seizure Protection)
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Lead Candidate Identified
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(Modify R-groups)

 Fail
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Caption: Integrated workflow for optimizing the 5-phenylpyrimidine scaffold from synthesis to

lead identification.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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